Cas no 1888619-77-9 (4-[(1-Methylpyrrolidin-2-yl)methyl]-1,3-oxazolidin-2-one)

• Product Name: 4-[(1-Methylpyrrolidin-2-yl)methyl]-1,3-oxazolidin-2-one
• CAS No: 1888619-77-9
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 6431129
• PubChem ID: 117158867
• Update Time: 2025-10-29

4-[(1-Methylpyrrolidin-2-yl)methyl]-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1782086
• 1888619-77-9
• 4-[(1-methylpyrrolidin-2-yl)methyl]-1,3-oxazolidin-2-one
• 4-[(1-Methylpyrrolidin-2-yl)methyl]-1,3-oxazolidin-2-one

• Inchi： 1S/C9H16N2O2/c1-11-4-2-3-8(11)5-7-6-13-9(12)10-7/h7-8H,2-6H2,1H3,(H,10,12)
• InChI Key： OHVPXIVVSSFVTM-UHFFFAOYSA-N
• SMILES： O1C(NC(C1)CC1CCCN1C)=O

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.6Ų

Additional information on 4-[(1-Methylpyrrolidin-2-yl)methyl]-1,3-oxazolidin-2-one

4-[(1-Methylpyrrolidin-2-yl)methyl]-1,3-oxazolidin-2-one: A Comprehensive Overview

CAS No. 1888619-77-9, commonly referred to as 4-[(1-Methylpyrrolidin-2-yl)methyl]-1,3-oxazolidin-2-one, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of oxazolidinones, which are widely studied due to their versatile applications in drug design and synthesis.

The structural formula of 4-[(1-Methylpyrrolidin-2-yl)methyl]-1,3-oxazolidin-2-one reveals a unique combination of functional groups. The oxazolidinone ring, a five-membered lactam, is fused with a pyrrolidine moiety at the 4-position. This arrangement imparts the compound with interesting physicochemical properties, including good solubility and stability under various conditions. Recent studies have highlighted its potential as a building block in the synthesis of bioactive molecules.

One of the most notable aspects of this compound is its role in peptide synthesis. The oxazolidinone ring serves as an excellent scaffold for constructing peptide bonds due to its ability to stabilize reactive intermediates. Researchers have demonstrated that 4-[(1-Methylpyrrolidin-2-yl)methyl]-1,3-oxazolidin-2-one can be effectively used in the solid-phase synthesis of peptides, offering advantages such as high yields and improved reaction efficiency.

In addition to its role in peptide synthesis, this compound has shown promise in the development of enzyme inhibitors. The pyrrolidine moiety contributes to the compound's ability to interact with target enzymes through hydrogen bonding and hydrophobic interactions. Recent studies have explored its potential as an inhibitor of serine proteases, a class of enzymes involved in various pathological processes such as inflammation and cancer.

The synthesis of CAS No. 1888619-77-9 has been optimized through several methodologies. One common approach involves the condensation of a suitable amino acid derivative with a ketone or aldehyde in the presence of an acid catalyst. This method ensures high purity and scalability, making it suitable for large-scale production.

From an environmental perspective, the biodegradability and toxicity of 4-(1-Methylpyrrolidinylmethyl)-1,3-Oxazolidinone have been extensively studied. Research indicates that the compound exhibits low toxicity to aquatic organisms under standard testing conditions. Its biodegradation pathway involves hydrolysis under alkaline conditions, leading to the formation of less complex organic compounds.

In conclusion, CAS No. 1888619-77-9, or 4-(Pyrrolidino-methyl)-Oxazolidinone, stands out as a valuable compound with diverse applications in organic synthesis and drug discovery. Its unique structure and favorable properties make it an attractive candidate for further research and development in various fields.